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Compound of Interest

Compound Name: Tosyl-methamphetamine

Cat. No.: B2849896

An In-depth Technical Guide on Tosyl-methamphetamine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of tosyl-methamphetamine, a derivative of
methamphetamine. It has been identified in forensic contexts as a "masked" form of
methamphetamine, potentially designed to evade standard drug detection methods.[1] This
document outlines its chemical properties, including its molecular formula and accurate mass,
and provides a general synthetic protocol.

Chemical and Physical Data

Quantitative data for tosyl-methamphetamine is summarized in the table below for clear
reference and comparison.
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Parameter Value Reference

N,4-dimethyl-N-[(1S)-1-methyl-
Formal Name 2-phenylethyl]- [2]
benzenesulfonamide

(S)-Methamphetamine p-

toluenesulfonamide, Tosyl-
Synonyms _ [2]

Methamphetamine, TS-

Methamphetamine

Molecular Formula C17H21NO2S [2][3]
Molecular Weight 303.42 g/mol [3]
Accurate Mass 303.13199 Da

CAS Number 74810-23-4 [21[3]

Synthesis and Characterization

Tosyl-methamphetamine can be synthesized from methamphetamine through the introduction
of a tosyl (p-toluenesulfonyl) protecting group. This chemical modification masks the
characteristic properties of the methamphetamine molecule.

General Experimental Protocol: Synthesis of Tosyl-
methamphetamine

The following is a generalized procedure for the synthesis of tosyl-methamphetamine.

Materials:

Methamphetamine hydrochloride

p-Toluenesulfonyl chloride (TsCl)

A suitable base (e.qg., pyridine, triethylamine, or aqueous sodium hydroxide)

An appropriate solvent (e.g., dichloromethane, chloroform)
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e Sodium sulfate (Na2S0a) for drying

Procedure:

Methamphetamine hydrochloride is dissolved in a suitable solvent.

» Abase is added to the solution to deprotonate the amine group of methamphetamine,
making it nucleophilic.

o p-Toluenesulfonyl chloride is then added to the reaction mixture.

e The reaction is stirred at room temperature or with gentle heating to allow for the formation of
the sulfonamide bond.

 After the reaction is complete, the mixture is washed with water to remove the base and any
water-soluble byproducts.

e The organic layer is separated and dried over anhydrous sodium sulfate.

e The solvent is removed under reduced pressure to yield the crude tosyl-methamphetamine
product.

e The product can be further purified using techniques such as recrystallization or column
chromatography.

Characterization of the synthesized tosyl-methamphetamine is typically performed using a
variety of analytical techniques, including Gas Chromatography-Mass Spectrometry (GC-MS),
Nuclear Magnetic Resonance (NMR) spectroscopy, and High-Resolution Mass Spectrometry
(HRMS) to confirm its identity and purity.[1][4]

Visualizing the Synthetic Pathway

The synthesis of tosyl-methamphetamine from methamphetamine can be represented by the
following workflow.
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Caption: Synthetic pathway of tosyl-methamphetamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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